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Compound of Interest

Compound Name: dimethyltin(2+) dichloride

Cat. No.: B104010 Get Quote

Dimethyltin(2+) dichloride (CAS No. 753-73-1) is a highly versatile organotin compound

utilized in various research and development applications. However, its utility is matched by its

significant hazardous properties. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of laboratory

personnel. By understanding the causality behind these safety protocols, researchers can

foster a self-validating system of safety within their laboratories, building a foundation of trust in

their experimental procedures.

The Critical Hazard Profile of Dimethyltin(2+) Dichloride
Dimethyltin(2+) dichloride is classified as a highly toxic substance that poses a significant

risk upon exposure through any route: inhalation, ingestion, or skin contact.[1][2][3] It is fatal if

inhaled and toxic if swallowed or in contact with the skin.[1][2][4][5] The compound is also

corrosive, capable of causing severe skin burns and eye damage.[1][3][4][6]

Beyond its acute effects, prolonged or repeated exposure can lead to organ damage, with the

nervous and immune systems being primary targets.[1][2][4][5] Furthermore, it is suspected of

damaging the unborn child, highlighting the need for stringent controls to prevent reproductive

toxicity.[1][2][4][5] The mechanistic underpinnings of organotin toxicity involve interference with

neurological and immunological pathways, making adherence to safety protocols a matter of

paramount importance.[1]

Engineering Controls: The First Line of Defense

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b104010?utm_src=pdf-interest
https://www.benchchem.com/product/b104010?utm_src=pdf-body
https://www.benchchem.com/product/b104010?utm_src=pdf-body
https://www.benchchem.com/product/b104010?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.cpachem.com/msds?num=SB23940&dnl=sd_-_Dimethyltin-dichloride_%5BCAS_753-73-1%5D_%28SB23940%29_%28EU%29.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17661&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.cpachem.com/msds?num=SB23940&dnl=sd_-_Dimethyltin-dichloride_%5BCAS_753-73-1%5D_%28SB23940%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D1338_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC347820050&productDescription=DIMETHYLTIN+DICHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17661&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/D1338_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/02666.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.cpachem.com/msds?num=SB23940&dnl=sd_-_Dimethyltin-dichloride_%5BCAS_753-73-1%5D_%28SB23940%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D1338_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC347820050&productDescription=DIMETHYLTIN+DICHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.cpachem.com/msds?num=SB23940&dnl=sd_-_Dimethyltin-dichloride_%5BCAS_753-73-1%5D_%28SB23940%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/D1338_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC347820050&productDescription=DIMETHYLTIN+DICHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary objective when handling dimethyltin(2+) dichloride is to minimize the potential

for exposure. This is most effectively achieved through robust engineering controls.

Chemical Fume Hood: All manipulations of dimethyltin(2+) dichloride, including weighing

and transferring, must be conducted within a certified chemical fume hood.[7] This is crucial

to prevent the inhalation of its toxic and corrosive dusts or vapors.[7]

Designated Work Area: A specific area within the laboratory should be demarcated for work

with organotin compounds.[7] This designated area should be clearly labeled with

appropriate warning signs to prevent cross-contamination and accidental exposure of

personnel not directly involved in the procedure.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate vicinity of where dimethyltin(2+) dichloride is handled.[6]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection and consistent use of appropriate PPE are critical to prevent contact with this

hazardous compound. The following table summarizes the required PPE for handling

dimethyltin(2+) dichloride.
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Body Part Required PPE Rationale

Hands

Double gloving with chemical-

resistant gloves (e.g., nitrile or

neoprene).

Provides a robust barrier

against a substance that is

toxic and corrosive upon skin

contact.[7] Double gloving

offers additional protection in

case the outer glove is

compromised.

Eyes/Face
Chemical safety goggles and a

full-face shield.

Protects against splashes of

solutions and airborne

particles, preventing severe

eye damage and skin burns.[7]

[8]

Body
A chemically impervious lab

coat or apron.

Prevents contamination of

personal clothing and

underlying skin.[7][8]

Respiratory

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Essential for situations with a

potential for aerosol generation

or in the event of a spill where

fume hood containment may

be insufficient.[7]

Procedural Guidance for Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is essential for minimizing risk.

4.1. Preparation and Handling

Pre-use Checklist: Before handling, ensure the chemical fume hood is functioning correctly,

all necessary PPE is available and in good condition, and emergency equipment is

accessible and unobstructed.

Weighing: To prevent the generation of dust, carefully weigh solid dimethyltin(2+)
dichloride within the fume hood.[7]
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Transfers: For liquid forms or solutions, utilize a syringe and needle for transfers to minimize

the risk of spills and splashes.[9]

Moisture Sensitivity: Dimethyltin(2+) dichloride is moisture sensitive.[3][6][10] Store it in a

tightly sealed container under an inert atmosphere (e.g., nitrogen) in a cool, dry, and well-

ventilated area.[4][6]

4.2. Spill Management

In the event of a spill, immediate and decisive action is required. The following workflow

outlines the necessary steps.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Disposal & Reporting

Evacuate Immediate Area

Alert Colleagues and Supervisor

 Simultaneously

Assess Spill Size and Risk

Don Appropriate PPE
(Respirator, Double Gloves, etc.)

Contain the Spill with Absorbent Material

Carefully Collect Material into a Labeled Waste Container

Decontaminate the Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Caption: Workflow for managing a dimethyltin(2+) dichloride spill.
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4.3. Decontamination and Disposal

Decontamination: All glassware and equipment that have been in contact with

dimethyltin(2+) dichloride should be decontaminated. This can be achieved by rinsing with

a suitable organic solvent, such as hexanes or toluene, with the rinsate collected as

hazardous waste.[9]

Waste Disposal: All waste containing dimethyltin(2+) dichloride, including contaminated

PPE and cleaning materials, must be collected in a clearly labeled, sealed container.[11] This

waste must be disposed of as hazardous waste in accordance with institutional and local

regulations.[4][12] Do not dispose of it in standard laboratory trash or down the drain.[12]

Emergency Procedures: A Plan for the Unexpected
In the event of an exposure, time is of the essence.

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes.[6][8] Seek immediate medical attention.[4]

[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[4][6]

Inhalation: Move the individual to fresh air immediately.[4][6] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[4][6]

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water and give them a cup of water to drink.[6] Seek immediate medical attention.[4][6]

By integrating these safety protocols into your standard operating procedures, you create a

robust framework for the safe handling of dimethyltin(2+) dichloride, protecting yourself, your

colleagues, and the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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